Cas no 2229448-91-1 (tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate
• CAS No: 2229448-91-1
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 6571524
• PubChem ID: 165974383
• Update Time: 2025-10-30

tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2229448-91-1
• tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate
• EN300-1872051

• Inchi： 1S/C17H23ClN2O2/c1-15(2,3)22-14(21)20-13-5-4-11(18)10-12(13)16(6-7-16)17(19)8-9-17/h4-5,10H,6-9,19H2,1-3H3,(H,20,21)
• InChI Key： JCTFOFFRYLJWSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC1)C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.1448057g/mol
• Monoisotopic Mass: 322.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229448-91-1 and Product Name: Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate

The compound with the CAS number 2229448-91-1 and the product name Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The intricate arrangement of functional groups, including the tert-butyl moiety and the chlorophenyl ring, contributes to its unique chemical properties, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate molecule exemplifies this trend, incorporating elements that are known to enhance binding affinity and selectivity. Specifically, the presence of the 1-aminocyclopropyl group and the chlorophenyl substituent suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

In the context of drug design, the tert-butyl group serves as a steric hindrance element, which can improve pharmacokinetic properties such as solubility and metabolic stability. This feature is particularly relevant in the development of small-molecule drugs, where optimizing physicochemical properties is crucial for achieving efficacy and safety. The N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate moiety further contributes to the compound's complexity, offering multiple sites for interaction with biological receptors.

Current advancements in computational chemistry have enabled more precise modeling of molecular interactions. By leveraging these techniques, researchers can predict how compounds like Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate will behave within biological systems. This approach has accelerated the discovery process, allowing for rapid screening of potential drug candidates. The integration of experimental data with computational predictions provides a robust framework for understanding the mechanism of action and optimizing lead compounds.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The careful selection of reagents and reaction conditions ensures high yield and purity, which are essential for subsequent biological testing. Techniques such as chromatography and spectroscopy play a critical role in characterizing the compound's structure and confirming its identity.

One of the most intriguing aspects of this molecule is its potential application in targeting specific diseases. For instance, studies have shown that analogs with similar structural features exhibit activity against various enzymes and receptors involved in metabolic disorders. The chlorophenyl group, in particular, has been associated with enhanced binding affinity to certain biological targets, making it a valuable component in drug design.

As research progresses, the development of novel synthetic methodologies will continue to drive innovation in this field. The ability to efficiently produce complex molecules like Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate will be instrumental in accelerating drug discovery pipelines. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of such compounds.

The future directions for this compound include exploring its efficacy in preclinical models and evaluating its safety profile. By conducting rigorous testing under controlled conditions, researchers can gather comprehensive data on its pharmacological properties. This information will be crucial for determining whether it progresses to clinical trials and ultimately becomes a viable therapeutic option.

In conclusion, Tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenyl}carbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further investigation. With ongoing advancements in synthetic methods and computational modeling, this compound holds great potential for addressing unmet medical needs. Continued research will be essential to unlock its full therapeutic promise.